Cas no 80689-37-8 (2,4,6-Trimethyl-benzothiazole)

2,4,6-Trimethyl-benzothiazole structure
2,4,6-Trimethyl-benzothiazole structure
Product Name:2,4,6-Trimethyl-benzothiazole
CAS No:80689-37-8
MF:C10H11NS
MW:177.266041040421
MDL:MFCD07082698
CID:707776
PubChem ID:20756485
Update Time:2025-04-19

2,4,6-Trimethyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2,4,6-trimethyl-
    • Benzothiazole, 2,4,6-trimethyl- (9CI)
    • SCHEMBL10272977
    • EN300-333501
    • AKOS006286036
    • 2,4,6-Trimethylbenzo[d]thiazole
    • 2,4,6-trimethyl-1,3-benzothiazole
    • 80689-37-8
    • 2,4,6-Trimethyl-benzothiazole
    • MDL： MFCD07082698
    • Inchi： 1S/C10H11NS/c1-6-4-7(2)10-9(5-6)12-8(3)11-10/h4-5H,1-3H3
    • InChI Key： YOADQNKYRAUMLQ-UHFFFAOYSA-N
    • SMILES： S1C(C)=NC2=C1C=C(C)C=C2C

Computed Properties

  • Exact Mass: 177.061
  • Monoisotopic Mass: 177.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 3.5

2,4,6-Trimethyl-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T899120-10mg
2,4,6-Trimethyl-benzothiazole
 80689-37-8
10mg
 $ 50.00 2022-06-02
TRC
T899120-50mg
2,4,6-Trimethyl-benzothiazole
 80689-37-8
50mg
 $ 210.00 2022-06-02
TRC
T899120-100mg
2,4,6-Trimethyl-benzothiazole
 80689-37-8
100mg
 $ 320.00 2022-06-02
Chemenu
CM525656-1g
2,4,6-Trimethylbenzo[d]thiazole
 80689-37-8 97%
1g
 $*** 2023-05-29
Enamine
EN300-333501-0.05g
2,4,6-trimethyl-1,3-benzothiazole
 80689-37-8 95.0%
0.05g
 $212.0 2025-03-18
Enamine
EN300-333501-0.1g
2,4,6-trimethyl-1,3-benzothiazole
 80689-37-8 95.0%
0.1g
 $317.0 2025-03-18
Enamine
EN300-333501-0.25g
2,4,6-trimethyl-1,3-benzothiazole
 80689-37-8 95.0%
0.25g
 $452.0 2025-03-18
Enamine
EN300-333501-0.5g
2,4,6-trimethyl-1,3-benzothiazole
 80689-37-8 95.0%
0.5g
 $713.0 2025-03-18
Enamine
EN300-333501-1.0g
2,4,6-trimethyl-1,3-benzothiazole
 80689-37-8 95.0%
1.0g
 $914.0 2025-03-18
Enamine
EN300-333501-2.5g
2,4,6-trimethyl-1,3-benzothiazole
 80689-37-8 95.0%
2.5g
 $1791.0 2025-03-18

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